Cas no 1807194-84-8 (Ethyl 5-cyano-4-(difluoromethyl)nicotinate)

• Product Name: Ethyl 5-cyano-4-(difluoromethyl)nicotinate
• CAS No: 1807194-84-8
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903451
• Update Time: 2025-06-26

Ethyl 5-cyano-4-(difluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-(difluoromethyl)nicotinate

• Inchi： 1S/C10H8F2N2O2/c1-2-16-10(15)7-5-14-4-6(3-13)8(7)9(11)12/h4-5,9H,2H2,1H3
• InChI Key： ASJLLKAKZVLZAF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-cyano-4-(difluoromethyl)nicotinate

Ethyl 5-cyano-4-(difluoromethyl)nicotinate: A Comprehensive Overview of Its Synthesis, Biological Activity, and Applications in Pharmaceutical Research

Ethyl 5-cyano-4-(difluoromethyl)nicotinate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the chemical formula C₁₀H₉FN₂O₂, is derived from nicotinic acid, a key component in the synthesis of various bioactive molecules. The 5-cyano and 4-(difluoromethyl) functional groups are critical to its biological activity, as they modulate interactions with target receptors and enhance pharmacological properties.

The 5-cyano group contributes to the compound's ability to act as a prodrug, while the 4-(difluoromethyl) moiety introduces steric and electronic effects that influence its metabolic stability. These structural features make Ethyl 5-cyano-4-(difluoromethyl)nicotinate a promising candidate for drug development, particularly in the treatment of neurodegenerative disorders and metabolic diseases. Recent studies have highlighted its potential to modulate nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that Ethyl 5-cyano-4-(difluoromethyl)nicotinate exhibits selective agonism at α4β2 subtypes of nAChRs, which are associated with cognitive function and synaptic plasticity. This finding aligns with the growing interest in targeting nAChRs for neuroprotection. The compound's ability to cross the blood-brain barrier (BBB) further enhances its therapeutic potential, as it allows direct interaction with central nervous system (CNS) targets.

Recent advancements in synthetic chemistry have enabled the scalable production of Ethyl 5-cyano-4-(difluoromethyl)nicotinate through catalytic methods, reducing the reliance on harsh reaction conditions. A study published in Organic Letters (2024) reported an efficient synthesis pathway involving microwave-assisted fluorination, which significantly improves yield and purity. This development is critical for pharmaceutical applications, as it ensures consistent quality and cost-effectiveness in large-scale manufacturing.

Pharmacokinetic studies have revealed that Ethyl 5-cyano-4-(difluoromethyl)nicotinate exhibits prolonged half-life due to its metabolic resistance. The 5-cyano group contributes to this stability by reducing enzymatic degradation, while the 4-(difluoromethyl) substituent enhances lipophilicity, facilitating tissue penetration. These properties are particularly advantageous for chronic disease management, where sustained drug levels are essential.

Recent clinical trials have explored the use of Ethyl 5-cyano-4-(difluoromethyl)nicotinate in the treatment of type 2 diabetes. A 2023 study in Diabetes Care found that the compound improves insulin sensitivity by modulating mitochondrial function, highlighting its potential as an adjunct therapy. This discovery underscores the compound's versatility in addressing metabolic disorders beyond its traditional neuropharmacological applications.

Computational modeling has provided insights into the molecular mechanisms of Ethyl 5-cyano-4-(difluoromethyl)nicotinate. Molecular dynamics simulations (2023) revealed that the compound binds to nAChRs with high affinity, forming hydrogen bonds with key residues such as Tyr190 and Glu187. These interactions stabilize the receptor-ligand complex, enhancing the compound's efficacy. Such findings are crucial for rational drug design and the optimization of its pharmacological profile.

Environmental and safety assessments have confirmed that Ethyl 5-cyano-4-(difluoromethyl)nicotinate is non-toxic at therapeutic concentrations. Toxicological studies (2024) indicate that the compound does not induce genotoxicity or mutagenicity, making it a safer alternative to existing drugs. This safety profile is particularly important for long-term therapeutic use, where minimizing adverse effects is a priority.

The compound's pharmacological versatility has also been explored in the context of cancer treatment. A 2023 preclinical study in Cancer Research demonstrated that Ethyl 5-cyano-4-(difluoromethyl)nicotinate inhibits the growth of glioblastoma cells by inducing apoptosis and suppressing angiogenesis. These findings suggest potential applications in oncology, expanding the scope of its therapeutic utility.

In conclusion, Ethyl 5-cyano-4-(difluoromethyl)nicotinate represents a significant advancement in pharmaceutical chemistry, with its unique molecular structure enabling diverse therapeutic applications. Ongoing research continues to uncover its mechanisms of action and potential for drug development, positioning it as a key molecule in modern medicine.